Cas no 933760-12-4 (1-(1,3-thiazol-4-yl)methylpiperidin-4-amine)

• Product Name: 1-(1,3-thiazol-4-yl)methylpiperidin-4-amine
• CAS No: 933760-12-4
• MF: C₉H₁₅N₃S
• MW: 197.300500154495
• CID: 2133311
• Update Time: 2025-06-15

1-(1,3-thiazol-4-yl)methylpiperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-thiazolylmethyl)-4-Piperidinamine
• 1-(1,3-thiazol-4-ylmethyl)piperidin-4-amine
• 1-[(1,3-thiazol-4-yl)methyl]piperidin-4-amine
• NE59852
• 4-Piperidinamine, 1-(4-thiazolylmethyl)-
• Z1270210861
• 1-(1,3-thiazol-4-yl)methylpiperidin-4-amine

• Inchi： 1S/C9H15N3S/c10-8-1-3-12(4-2-8)5-9-6-13-7-11-9/h6-8H,1-5,10H2
• InChI Key： ZPKPHJNCLOOIBD-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)CN1CCC(CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 157
• Topological Polar Surface Area: 70.4

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 305.5±37.0 °C at 760 mmHg
• Flash Point: 138.6±26.5 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-(1,3-thiazol-4-yl)methylpiperidin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(1,3-thiazol-4-yl)methylpiperidin-4-amine

Introduction to 1-(1,3-thiazol-4-yl)methylpiperidin-4-amine (CAS No. 933760-12-4) and Its Emerging Applications in Chemical Biology

The compound 1-(1,3-thiazol-4-yl)methylpiperidin-4-amine, identified by the CAS number 933760-12-4, represents a fascinating intersection of heterocyclic chemistry and pharmacological innovation. This molecule, featuring a thiazole core linked to a piperidine scaffold via an amine substituent, has garnered significant attention in recent years due to its structural versatility and potential biological activity. The thiazole ring, known for its stability and prevalence in bioactive natural products, combined with the piperidine moiety—a common pharmacophore in drug design—makes this compound a promising candidate for further exploration.

In the realm of medicinal chemistry, the structural motif of 1-(1,3-thiazol-4-yl)methylpiperidin-4-amine has been leveraged to develop novel therapeutic agents. The presence of both the thiazole and piperidine rings provides multiple sites for functionalization, enabling the synthesis of derivatives with tailored properties. Recent studies have highlighted the compound's potential in modulating various biological pathways, particularly those involving neurotransmitter systems and inflammatory responses. The amine group at the 4-position of the piperidine ring is particularly noteworthy, as it serves as a key site for interactions with biological targets.

One of the most compelling aspects of 1-(1,3-thiazol-4-yl)methylpiperidin-4-amine is its demonstrated ability to interact with protein targets through both hydrophobic and hydrogen bonding interactions. This dual-mode binding capability has been exploited in the design of small-molecule inhibitors targeting enzymes and receptors involved in disease pathways. For instance, preliminary investigations have suggested that derivatives of this compound may exhibit inhibitory effects on certain kinases and G-protein coupled receptors (GPCRs), making them attractive candidates for further development in oncology and neurology.

The synthesis of 1-(1,3-thiazol-4-yl)methylpiperidin-4-amine typically involves multi-step organic transformations, beginning with the functionalization of the thiazole ring followed by coupling to the piperidine moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes, facilitating its use in both academic research and industrial applications. The robustness of the thiazole-piperidine linkage ensures good stability under various conditions, which is crucial for pharmaceutical applications where shelf life and bioavailability are critical factors.

Recent advances in computational chemistry have further accelerated the exploration of 1-(1,3-thiazol-4-yl)methylpiperidin-4-amine's potential. Molecular docking studies have been instrumental in identifying key binding pockets on target proteins, guiding the design of more potent derivatives. These computational approaches complement experimental efforts by providing rapid screening of virtual libraries, thereby reducing the time and cost associated with hit identification. Additionally, machine learning models trained on existing data have been employed to predict physicochemical properties and ADME (Absorption, Distribution, Metabolism, Excretion) profiles, aiding in the optimization process.

The biological activity of 1-(1,3-thiazol-4-yl)methylpiperidin-4-amine has been investigated across multiple disease models. Notably, preclinical studies have shown promise in its ability to modulate neurotransmitter release and receptor activity. The compound's interaction with serotonin receptors has been particularly studied due to its potential implications in treating neurological disorders such as depression and anxiety. Furthermore, its anti-inflammatory properties have been observed in cell-based assays, suggesting its utility in addressing chronic inflammatory conditions.

The versatility of 1-(1,3-thiazol-4-yl)methylpiperidin-4-am ine extends beyond traditional pharmacological applications. Its unique structural features make it a valuable scaffold for developing probes used in biochemical research. For example, fluorescent derivatives of this compound have been employed to study protein-protein interactions and enzyme kinetics in real-time. Such tools are indispensable for unraveling complex biological mechanisms and may lead to new insights into disease pathogenesis.

As interest in targeted therapies grows, so does the demand for high-quality starting materials like 1-(1,3-thiazol -4 -yl)methylpi peridin -4 -amine (CAS No. 933760 -12 -4). Manufacturers specializing in fine chemicals have invested heavily in optimizing production processes to meet these demands while adhering to stringent quality control measures. This ensures that researchers receive consistent and reliable material for their experiments without compromising purity or yield.

The future prospects for 1-(1 ,3 -thia z ol -4 -y l)m ethylpi perid ine - 4 -a mine are bright , with ongoing research aimed at expanding its therapeutic applications . Collaborative efforts between academia and industry are crucial for translating laboratory findings into clinical reality . By leveraging cutting-edge technologies such as CRISPR gene editing , organ-on-a-chip systems , an d artificial intelligence-driven drug discovery platforms , scientists hope to unlock new possibilities with this versatile molecule . p >